Cas no 1525151-42-1 (Cyclopropanemethanesulfonamide, α-(methoxymethyl)-)

• Product Name: Cyclopropanemethanesulfonamide, α-(methoxymethyl)-
• CAS No: 1525151-42-1
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 5283937
• Update Time: 2025-05-20

Cyclopropanemethanesulfonamide, α-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonamide, α-(methoxymethyl)-

• Inchi： 1S/C6H13NO3S/c1-10-4-6(5-2-3-5)11(7,8)9/h5-6H,2-4H2,1H3,(H2,7,8,9)
• InChI Key： VTVTUCGAUYRVBC-UHFFFAOYSA-N
• SMILES： C(C1CC1)(COC)S(=O)(=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Cyclopropanemethanesulfonamide, α-(methoxymethyl)-

Cyclopropanemethanesulfonamide, α-(methoxymethyl)- (CAS No. 1525151-42-1): An Overview

Cyclopropanemethanesulfonamide, α-(methoxymethyl)- (CAS No. 1525151-42-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonamides, which are widely studied for their diverse applications in drug development, particularly in the treatment of various diseases.

The chemical structure of Cyclopropanemethanesulfonamide, α-(methoxymethyl)- is characterized by a cyclopropane ring attached to a methanesulfonamide group, with an additional methoxymethyl substituent at the α-position. This unique arrangement of functional groups imparts specific properties that make it an interesting candidate for further investigation in both academic and industrial settings.

Recent studies have highlighted the potential of Cyclopropanemethanesulfonamide, α-(methoxymethyl)- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a valuable lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic effects, Cyclopropanemethanesulfonamide, α-(methoxymethyl)- has also been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound has significant activity against several viral strains, including those responsible for common colds and influenza. This discovery opens up new avenues for its use in antiviral therapy.

The synthesis of Cyclopropanemethanesulfonamide, α-(methoxymethyl)- involves a series of well-defined chemical reactions that can be optimized for large-scale production. The process typically starts with the formation of a cyclopropane ring through a ring-closing metathesis reaction, followed by the introduction of the methanesulfonamide and methoxymethyl groups. The efficiency and yield of these reactions have been improved through recent advancements in catalytic methods and reaction conditions.

In terms of pharmacokinetics, preliminary studies have shown that Cyclopropanemethanesulfonamide, α-(methoxymethyl)- has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and exhibits good bioavailability. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with metabolites being excreted via urine and feces. These characteristics make it suitable for further development as an oral medication.

The safety profile of Cyclopropanemethanesulfonamide, α-(methoxymethyl)- has been evaluated in preclinical studies using animal models. Results indicate that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

Current research efforts are focused on optimizing the structure-activity relationship (SAR) of Cyclopropanemethanesulfonamide, α-(methoxymethyl)- to enhance its therapeutic potential. Scientists are exploring modifications to the cyclopropane ring and the substituents attached to it to improve potency and selectivity while minimizing side effects. These studies are expected to yield valuable insights into the design of more effective drugs based on this scaffold.

In conclusion, Cyclopropanemethanesulfonamide, α-(methoxymethyl)- (CAS No. 1525151-42-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its mechanism of action and potential uses, contributing to the advancement of drug discovery and development in this field.